Cas no 444073-62-5 (2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide)

• Product Name: 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide
• CAS No: 444073-62-5
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 6156230
• PubChem ID: 5970871
• Update Time: 2025-08-05

2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z56843528
• 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide
• 444073-62-5
• EN300-26588176
• AKOS001020467

• Inchi： 1S/C20H19N3O5/c1-13(2)12-28-17-6-3-14(4-7-17)9-15(11-21)20(25)22-18-8-5-16(23(26)27)10-19(18)24/h3-10,13,24H,12H2,1-2H3,(H,22,25)/b15-9+
• InChI Key： TXZPTBFCSMTLCA-OQLLNIDSSA-N
• SMILES： O(C1C=CC(/C=C(\C#N)/C(NC2C=CC(=CC=2O)[N+](=O)[O-])=O)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 381.13247072g/mol
• Monoisotopic Mass: 381.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 128Ų

Additional information on 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide

Introduction to 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide (CAS No. 444073-62-5)

The compound 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide, identified by its CAS number 444073-62-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a cyano group, a hydroxyl group on a nitro-substituted phenyl ring, and an amide linkage, contributes to its unique chemical properties and reactivity.

Recent research has highlighted the importance of such structurally intricate compounds in the development of novel therapeutic agents. The nitrophenyl moiety, in particular, is well-documented for its role in modulating biological pathways, making it a valuable scaffold for drug design. The amide group in the molecule further enhances its versatility, enabling interactions with various biological targets. This combination of features positions 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide as a promising candidate for further exploration in pharmacological studies.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies and computational chemistry. The ability to precisely control the regioselectivity and stereochemistry of reactions has allowed chemists to tailor the structure of 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide to optimize its biological activity. For instance, the introduction of the (2-methylpropoxy)phenyl substituent not only modifies the electronic properties of the aromatic system but also influences solubility and metabolic stability, critical factors in drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The cyano group, for example, can be further functionalized through reduction or amidation reactions, opening up numerous possibilities for structural diversification. Similarly, the hydroxyl and nitro groups on the phenyl ring offer opportunities for derivatization, allowing researchers to fine-tune pharmacokinetic profiles and target specificity. These attributes make CAS No. 444073-62-5 an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

The study of 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide has also been supported by computational modeling techniques, which have provided insights into its molecular interactions. Advanced docking studies have revealed that this compound can bind to various protein targets with high affinity, suggesting multiple potential therapeutic applications. For instance, preliminary data indicate that it may interact with enzymes involved in inflammatory pathways or receptors associated with neurological disorders. Such findings underscore the importance of interdisciplinary approaches in evaluating the pharmacological potential of novel compounds.

Moreover, the environmental stability and synthetic accessibility of CAS No. 444073-62-5 have made it a practical choice for industrial-scale production. Modern synthetic routes have been optimized to minimize waste and maximize yield, aligning with green chemistry principles. This sustainability aspect is increasingly critical in pharmaceutical manufacturing, where environmental impact is a key consideration. By leveraging efficient synthetic strategies, researchers can produce this compound in large quantities without compromising purity or efficacy.

The future prospects for 2-cyano-N-(2-hydroxy-4-nitrophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide are bright, with ongoing studies exploring its role in various disease models. Preclinical trials are being designed to assess its efficacy and safety profile across different therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these investigations, paving the way for potential clinical applications. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in shaping modern medicine.

In conclusion,CAS No. 444073-62-5 represents a significant contribution to pharmaceutical chemistry due to its complex structure and multifaceted functionality. The combination of traditional synthetic techniques with cutting-edge computational methods has enabled researchers to unlock its full potential as a therapeutic agent. As further studies reveal new insights into its biological activity,this compound is poised to make meaningful impacts across multiple medical disciplines.